ethyl 4-[({[3-cyano-5-{[(2-fluorophenyl)amino]carbonyl}-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetyl)amino]benzoate

• IUPAC Name: ethyl 4-[[2-[[3-cyano-5-[(2-fluorophenyl)carbamoyl]-4-(furan-2-yl)-6-methyl-1,4-dihydropyridin-2-yl]sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C29H25FN4O5S/c1-3-38-29(37)18-10-12-19(13-11-18)33-24(35)16-40-28-20(15-31)26(23-9-6-14-39-23)25(17(2)32-28)27(36)34-22-8-5-4-7-21(22)30/h4-14,26,32H,3,16H2,1-2H3,(H,33,35)(H,34,36)
• InChI Key: DVHQKUGXFKLLEI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=C(C(C(=C(N2)C)C(=O)NC3=CC=CC=C3F)C4=CC=CO4)C#N
• Molecular Formula: C29H25FN4O5S
• Molecular Weight: 560.6 g/mol

Description

Ethyl 4-[({[3-cyano-5-{[(2-fluorophenyl)amino]carbonyl}-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetyl)amino]benzoate is a useful research compound. Its molecular formula is C29H25FN4O5S and its molecular weight is 560.6 g/mol. The purity is usually 95%.
The exact mass of the compound ethyl 4-[({[3-cyano-5-{[(2-fluorophenyl)amino]carbonyl}-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetyl)amino]benzoate is 560.15296925 g/mol and the complexity rating of the compound is 1080. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality ethyl 4-[({[3-cyano-5-{[(2-fluorophenyl)amino]carbonyl}-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetyl)amino]benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about ethyl 4-[({[3-cyano-5-{[(2-fluorophenyl)amino]carbonyl}-4-(2-furyl)-6-methyl-1,4-dihydro-2-pyridinyl]thio}acetyl)amino]benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural Analysis and Crystallography

Studies on related compounds often focus on crystallography to understand their molecular structure and interactions. For example, research on dabigatran etexilate tetrahydrate has provided detailed insights into its crystal structure, highlighting the importance of intramolecular hydrogen bonding and layer formation in the crystal lattice, which can influence the compound's stability and solubility (Hong-qiang Liu et al., 2012).

Heterocyclic Synthesis

The creation of chiral building blocks through asymmetric intramolecular Michael reactions showcases the synthesis of complex molecules that can serve as precursors for pharmaceuticals and other organic compounds. This approach underlines the compound's relevance in synthesizing alkaloids and related structures with potential biological activity (Y. Hirai et al., 1992).

Supramolecular Structures

Research into supramolecular structures, such as the study on tetragonal prismatic cages, reveals the potential of complex molecules in sensing and material applications. These structures utilize metal-coordination-induced emission properties, demonstrating the compound's potential in developing responsive materials and sensors (Mingming Zhang et al., 2017).

Nonlinear Optical Properties

The investigation of Schiff base compounds derived from ethyl-4-amino benzoate for their nonlinear optical properties illustrates the use of related compounds in optical applications. This research highlights how specific molecular designs can lead to materials with desirable optical limiting and refractive properties, relevant for photonics and optical communications (Hasanain A. Abdullmajed et al., 2021).

Antimicrobial Activity

Some studies focus on the synthesis of novel compounds for their potential antimicrobial properties, indicating the importance of such molecular structures in developing new therapeutic agents. This aspect underscores the compound's relevance in pharmaceutical research and drug development (N. Desai et al., 2007).